Cas no 850350-15-1 (Benzonitrile,4-(1,3-dioxolan-2-ylmethoxy)-)

• Product Name: Benzonitrile,4-(1,3-dioxolan-2-ylmethoxy)-
• CAS No: 850350-15-1
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD07778481
• CID: 716894
• Update Time: 2025-06-08

Benzonitrile,4-(1,3-dioxolan-2-ylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(1,3-dioxolan-2-ylmethoxy)-
• 2-(4-CYANO-PHENOXYMETHYL)-[1,3]DIOXOLANE
• 4-(1,3-dioxolan-2-ylmethoxy)benzonitrile
• 4-CYANOPHENYL-2-(1,3-DIOXALANE)-METHYL ETHER
• Benzonitrile, 4-(1,3-dioxolan-2-ylmethoxy)-

• MDL： MFCD07778481
• Inchi： 1S/C11H11NO3/c12-7-9-1-3-10(4-2-9)15-8-11-13-5-6-14-11/h1-4,11H,5-6,8H2
• InChI Key： DFWRQGUDHVZDGM-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(OCC2OCCO2)C=C1

Computed Properties

• Exact Mass: 205.07400
• Monoisotopic Mass: 205.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5A^2

Experimental Properties

• Density: 1.23
• Boiling Point: 366.2°C at 760 mmHg
• Flash Point: 154.7°C
• Refractive Index: 1.55
• PSA: 51.48000
• LogP: 1.30998

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzonitrile,4-(1,3-dioxolan-2-ylmethoxy)-

Introduction to Benzonitrile, 4-(1,3-dioxolan-2-ylmethoxy)- (CAS No. 850350-15-1)

Benzonitrile, 4-(1,3-dioxolan-2-ylmethoxy)- (CAS No. 850350-15-1) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a benzonitrile moiety and a 1,3-dioxolane ring functionalized with a methoxy group. These structural elements endow the compound with a range of chemical and physical properties that make it valuable for various applications.

The benzonitrile functional group is well-known for its ability to participate in a variety of chemical reactions, such as nucleophilic addition, reduction, and coupling reactions. The presence of the 1,3-dioxolane ring, which is a cyclic acetal, adds further reactivity and stability to the molecule. The methoxy group attached to the dioxolane ring can influence the compound's solubility and reactivity in different solvents and reaction conditions.

In recent years, Benzonitrile, 4-(1,3-dioxolan-2-ylmethoxy)- has been extensively studied for its potential applications in pharmaceutical research. One of the key areas of interest is its use as an intermediate in the synthesis of biologically active compounds. For instance, researchers have explored its role in the development of novel antiviral agents and anticancer drugs. The compound's ability to undergo selective functionalization and derivatization makes it an attractive starting material for the synthesis of complex molecules with therapeutic potential.

Recent studies have also highlighted the importance of Benzonitrile, 4-(1,3-dioxolan-2-ylmethoxy)- in materials science. Its unique combination of aromatic and cyclic acetal functionalities has led to its use in the development of advanced polymers and coatings. These materials exhibit enhanced mechanical properties and improved thermal stability, making them suitable for applications in electronics, automotive, and aerospace industries.

From a synthetic chemistry perspective, Benzonitrile, 4-(1,3-dioxolan-2-ylmethoxy)- can be prepared through a series of well-defined steps. One common approach involves the reaction of 4-hydroxybenzonitrile with ethylene glycol under acidic conditions to form the corresponding cyclic acetal. This method provides high yields and good purity, making it suitable for large-scale production.

The physical properties of Benzonitrile, 4-(1,3-dioxolan-2-ylmethoxy)- are also noteworthy. It is typically a colorless liquid with a characteristic odor. The compound has a boiling point around 200°C at atmospheric pressure and is moderately soluble in common organic solvents such as dichloromethane and ethanol. These properties make it easy to handle and process in laboratory settings.

In terms of safety and handling, Benzonitrile, 4-(1,3-dioxolan-2-ylmethoxy)- should be stored in tightly sealed containers away from heat and direct sunlight. It is important to follow standard laboratory safety protocols when working with this compound to ensure safe handling and disposal.

The future prospects for Benzonitrile, 4-(1,3-dioxolan-2-ylmethoxy)- are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As scientists delve deeper into its chemical behavior and biological activity, it is likely that Benzonitrile, 4-(1,3-dioxolan-2-ylmethoxy)- will play an increasingly important role in various scientific disciplines.